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Compound of Interest

Compound Name: 1,3-Dioxolane-2,2-diethanol

Cat. No.: B1296863 Get Quote

Essential Safety and Handling Guide for 1,3-
Dioxolane-2,2-diethanol
Disclaimer: A specific Safety Data Sheet (SDS) for 1,3-Dioxolane-2,2-diethanol (CAS No.

5694-95-1) was not readily available. The following guidance is a comprehensive overview

based on the safety data of the structurally related compound 1,3-Dioxolane, and general

safety principles for handling cyclic ethers and diols. It is imperative to handle this chemical

with caution in a controlled laboratory environment.

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, a stringent PPE protocol is mandatory when

handling 1,3-Dioxolane-2,2-diethanol. The following table summarizes the recommended

PPE, drawing on best practices for handling related chemical structures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1296863?utm_src=pdf-interest
https://www.benchchem.com/product/b1296863?utm_src=pdf-body
https://www.benchchem.com/product/b1296863?utm_src=pdf-body
https://www.benchchem.com/product/b1296863?utm_src=pdf-body
https://www.benchchem.com/product/b1296863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Standards

Eye and Face Protection

Chemical Safety Goggles or

Safety Glasses with side

shields

Must meet ANSI Z87.1

standards. A face shield should

be worn in conjunction with

goggles if there is a significant

risk of splashing.

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

Inspect gloves for any signs of

degradation before use. It is

advisable to change gloves

immediately if they come into

contact with the chemical.

Double-gloving is

recommended for enhanced

protection.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn over personal

clothing. Ensure the coat is

fully buttoned to provide

maximum coverage.

Foot Protection
Closed-toe, chemical-resistant

shoes

Shoes must fully cover the feet

to protect against potential

spills.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used in the absence of

adequate engineering controls

(e.g., fume hood) or if there is

a potential for aerosolization or

inhalation of vapors. A full-face

respirator provides additional

eye and face protection.
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Proper handling and storage procedures are critical to maintaining a safe laboratory

environment and ensuring the stability of 1,3-Dioxolane-2,2-diethanol.

Handling:

Engineering Controls: All handling of 1,3-Dioxolane-2,2-diethanol should be conducted in a

well-ventilated area, preferably within a chemical fume hood.

Personal Hygiene: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.

Spill Management: In the event of a spill, immediately evacuate the area. Wearing

appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for proper disposal.

Storage:

Conditions: Store in a cool, dry, and well-ventilated area, away from sources of ignition and

direct sunlight. Based on information for similar compounds, storage at 0-8°C is

recommended.[1]

Containers: Keep containers tightly sealed to prevent leakage and contamination.

Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.

Disposal Plan
Chemical waste must be managed in a manner that minimizes environmental impact and

complies with all local, state, and federal regulations.

Disposal of Unused Chemical:

Unused or surplus 1,3-Dioxolane-2,2-diethanol should be disposed of as hazardous

chemical waste.

Do not dispose of this chemical down the drain or in regular trash.
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Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Disposal of Contaminated Materials:

All materials that have come into contact with 1,3-Dioxolane-2,2-diethanol, including

gloves, absorbent materials from spills, and empty containers, should be treated as

hazardous waste.

Place contaminated materials in a sealed and clearly labeled waste container for collection

by your institution's EHS department.

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling and emergency

response related to 1,3-Dioxolane-2,2-diethanol.
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Safe Handling Workflow for 1,3-Dioxolane-2,2-diethanol
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Caption: A step-by-step workflow for the safe handling of 1,3-Dioxolane-2,2-diethanol.
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Spill Response Protocol
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Caption: A clear, procedural guide for responding to a spill of 1,3-Dioxolane-2,2-diethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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